Cas no 918500-23-9 (Benzenehexadecanoic acid, 4-(4-methylbenzoyl)-, methyl ester)

• Product Name: Benzenehexadecanoic acid, 4-(4-methylbenzoyl)-, methyl ester
• CAS No: 918500-23-9
• MF: C₃₁H₄₄O₃
• MW: 464.679269790649
• CID: 774326
• PubChem ID: 16096797
• Update Time: 2025-04-19

Benzenehexadecanoic acid, 4-(4-methylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenehexadecanoic acid, 4-(4-methylbenzoyl)-, methyl ester
• methyl 16-[4-(4-methylbenzoyl)phenyl]hexadecanoate
• 918500-23-9
• DTXSID10582600

• Inchi： 1S/C31H44O3/c1-26-18-22-28(23-19-26)31(33)29-24-20-27(21-25-29)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-30(32)34-2/h18-25H,3-17H2,1-2H3
• InChI Key： WWDAWFVERXHSFJ-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCC1C=CC(C(C2C=CC(C)=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 464.32904526g/mol
• Monoisotopic Mass: 464.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 19
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 43.4Ų